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Introduction
ACY-957 is a potent and selective inhibitor of histone deacetylase 1 (HDAC1) and HDAC2. Its

high selectivity has positioned it as a valuable tool for investigating the specific roles of these

two isoforms in various biological processes, particularly in the context of hematological

disorders like sickle cell disease and beta-thalassemia. While the on-target effects of ACY-957
on HDAC1 and HDAC2 are well-documented, a comprehensive understanding of its broader

molecular interactions is crucial for a complete assessment of its therapeutic potential and

potential off-target liabilities. This technical guide synthesizes the current publicly available data

on the molecular targets of ACY-957, with a specific focus on exploring any identified

interactions beyond its primary targets.

Confirmed Molecular Targets: High Selectivity for
HDAC1 and HDAC2
Extensive in vitro biochemical assays have consistently demonstrated that ACY-957 is a highly

selective inhibitor of HDAC1 and HDAC2. The inhibitory activity of ACY-957 against a panel of
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HDAC isoforms is summarized in the table below.

Target IC50 (nM) Reference

HDAC1 7

HDAC2 18

HDAC3 1300

HDAC4 >20,000 [1]

HDAC5 >20,000 [1]

HDAC6 >20,000 [1]

HDAC7 >20,000 [1]

HDAC8 >20,000 [1]

HDAC9 >20,000 [1]

The data clearly indicates a significant therapeutic window between the potent inhibition of

HDAC1/2 and any potential activity against other HDAC isoforms.

Exploration of Molecular Targets Beyond HDAC1/2
Despite a thorough review of the published scientific literature, including broad pharmacological

profiling and chemoproteomic studies, there is currently no definitive, publicly available

evidence to suggest that ACY-957 directly and potently inhibits other molecular targets, such

as kinases or other enzyme families, at clinically relevant concentrations.

A notable study on the off-targets of a broad range of HDAC inhibitors, particularly those with a

hydroxamate scaffold, identified Metallo-β-lactamase domain-containing protein 2 (MBLAC2)

as a common off-target.[2][3][4][5] However, ACY-957 is an aminobenzamide, a distinct

chemical class from the hydroxamates profiled in that study, and it was not explicitly tested for

MBLAC2 inhibition. Therefore, it remains unknown whether ACY-957 interacts with MBLAC2.

The lack of identified off-targets for ACY-957 in the public domain underscores its high

selectivity for HDAC1 and HDAC2. This selectivity is a key attribute being leveraged in its
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development as a therapeutic agent.

Downstream Effects of HDAC1/2 Inhibition by ACY-
957
The primary mechanism of action of ACY-957 is the inhibition of HDAC1 and HDAC2, leading

to the hyperacetylation of histone and non-histone proteins. This epigenetic modification results

in a cascade of downstream effects on gene expression. One of the most well-characterized

signaling pathways affected by ACY-957 is the induction of fetal hemoglobin (HbF) through the

activation of GATA2.

GATA2-Mediated Induction of Fetal Hemoglobin
ACY-957-mediated inhibition of HDAC1/2 leads to increased histone acetylation at the

promoter and enhancer regions of the GATA2 gene.[1][6][7] This, in turn, upregulates the

expression of the transcription factor GATA2.[1][6][7] GATA2 then binds to regulatory elements

of the γ-globin gene (HBG), a component of HbF, leading to its increased transcription.[8] This

pathway is a key therapeutic target for sickle cell disease and β-thalassemia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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